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Compound of Interest

Compound Name: Glychionide A

Cat. No.: B1249369

An In-depth Whitepaper for Researchers, Scientists,
and Drug Development Professionals

Foreword: Glychionide A, a flavonoside derived from the roots of Glycyrrhiza glabra (licorice),
has emerged as a compound of interest in oncological research. This document provides a
comprehensive technical overview of its discovery, history, and known biological activities, with
a focus on its effects on pancreatic cancer cells. Detailed experimental protocols and data are
presented to facilitate further investigation and drug development efforts.

Discovery and History

Glychionide A was first isolated and identified in 2005 by a team of researchers led by J.R. Li.
[1] Their work, published in the Journal of Asian Natural Products Research, described the
isolation of two new flavonosides from the roots of Glycyrrhiza glabra, which they named
Glychionide A and Glychionide B.

The structure of Glychionide A was elucidated through spectroscopic analysis and identified
as 5,8-dihydroxy-flavone-7-O-B-d-glucuronide.[1] This discovery added to the extensive list of
bioactive compounds isolated from licorice root, a plant with a long and well-documented
history in traditional medicine across various cultures for treating a wide range of ailments.

Chemical and Physical Properties:
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Property Value

Molecular Formula C21H18011

(2S,3S,4S,5R,6S)-6-((5,8-dihydroxy-4-oxo-2-
IUPAC Name phenyl-4H-chromen-7-yl)oxy)-3,4,5-

trihydroxyoxane-2-carboxylic acid

CAS Number 119152-50-0

C1=CC=C(C=C1)C2=CC(=0)C3=C(02)C(=C(C
SMILES =C30)O[C@H]4--INVALID-LINK--
C(=0)0)0)0">C@@HO)O

Biological Activity and Mechanism of Action

Research has demonstrated that Glychionide A exhibits significant antitumor effects,
particularly against pancreatic cancer cells. A key study investigating its impact on the PANC-1
human pancreatic cancer cell line revealed its ability to induce both apoptosis and autophagy.

Quantitative Data on Biological Activity

The following table summarizes the key quantitative findings from the investigation of
Glychionide A's effect on PANC-1 cells.

Parameter Cell Line Value

ICso (Cell Viability) PANC-1 14 pM

o hTRET-HPNE (normal
ICso (Cell Viability) _ >100 uM
pancreatic cells)

Signaling Pathways

Glychionide A's anticancer activity is mediated through the activation of the intrinsic apoptotic
pathway and the induction of autophagy.

Apoptosis Signaling Pathway:
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The induction of apoptosis by Glychionide A in PANC-1 cells is characterized by the
upregulation of the pro-apoptotic protein Bax and the activation of Caspase-9, a key initiator
caspase in the intrinsic pathway. Concurrently, the expression of the anti-apoptotic protein Bcl-
2 is downregulated. This shift in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane
permeabilization, release of cytochrome c, and subsequent activation of the caspase cascade,
culminating in programmed cell death.
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Glychionide A Induced Apoptosis Pathway
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Glychionide A Induced Autophagy Pathway

Glychionide A
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Isolation of Glychionide A

(Extraction with 95% EthanoD
Giltration and Concentratior)
( Suspension in H20 )

(Partition with Petroleum Ether, EtOAc, and n-BuOH)

(Column Chromatography of n-BuOH fraction (Silica gel, Sephadex LH-ZOD

(Preparative HPLC)

Glychionide A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1249369?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122586/
https://www.benchchem.com/product/b1249369#discovery-and-history-of-glychionide-a
https://www.benchchem.com/product/b1249369#discovery-and-history-of-glychionide-a
https://www.benchchem.com/product/b1249369#discovery-and-history-of-glychionide-a
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1249369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

